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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805 Get Quote

A comprehensive examination of Methyl 2-Octynoate, a compound primarily of synthetic origin,

detailing its chemical properties, industrial applications, and significant biological interactions,

including its role as a contact allergen and its investigated therapeutic potential.

Introduction: Debunking the Myth of Natural
Occurrence
Methyl 2-Octynoate, also known under synonyms such as Methyl heptine carbonate and

Folione®, is a fatty acid ester with the chemical formula C9H14O2.[1] Despite inquiries into its

natural origins, current scientific literature and chemical databases predominantly classify

Methyl 2-Octynoate as a synthetic compound.[2][3] One source explicitly states that it is "not

found in nature".[4] While structurally related compounds, such as methyl 2-octenoate, have

been identified in natural sources like the pear fruit and soursop, Methyl 2-Octynoate itself is

recognized for its synthetic production and subsequent use in various industries.[5]

This guide provides a detailed technical overview of Methyl 2-Octynoate, focusing on its

synthesis, well-established applications, and its relevance in biological systems, particularly for

researchers, scientists, and professionals in drug development.
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Methyl 2-Octynoate is a colorless to slightly yellow liquid characterized by a powerful,

unpleasant odor that becomes violet-like upon dilution.[1] It is soluble in most fixed oils and

slightly soluble in propylene glycol, but insoluble in water and glycerin.[1]

Physicochemical Data
A summary of the key physicochemical properties of Methyl 2-Octynoate is presented in Table

1.

Property Value Reference

CAS Number 111-12-6 [6][7]

Molecular Formula C9H14O2 [1][6][8]

Molecular Weight 154.21 g/mol [1][6][8]

Boiling Point 217-220 °C at 760 mmHg [1]

Flash Point 89 °C [6]

Density 0.919-0.924 g/cm³ [1]

Refractive Index 1.443-1.449 at 20°C [1]

Synthesis Protocol
The industrial synthesis of Methyl 2-Octynoate is achieved through the esterification of 2-

octynoic acid with methanol. This reaction is typically catalyzed by a strong acid, such as

sulfuric acid.[9][10]

An illustrative workflow for the synthesis of Methyl 2-Octynoate is provided below.
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Figure 1: Synthesis of Methyl 2-Octynoate.

Industrial Relevance and Applications
Methyl 2-Octynoate is a versatile compound with significant applications in the flavor and

fragrance industries. It is also utilized in organic synthesis and cosmetic formulations.[8]

Fragrance and Flavor
It is widely used as a fragrance ingredient in perfumes, lotions, shampoos, and other cosmetic

products, imparting a fruity and floral aroma.[3][8] In the flavor industry, it is employed as a

flavoring agent in food products.[8] The Food and Drug Administration (FDA) has approved its

use as a flavoring agent.[1]

Organic Synthesis
As a reactive molecule, Methyl 2-Octynoate serves as an important intermediate in the

synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals.

[8] Its alkyne structure makes it a valuable building block in various chemical reactions.[8]
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Biological Significance and Toxicological Profile
The biological relevance of Methyl 2-Octynoate is primarily associated with its allergenic

properties and, more recently, its potential as a therapeutic agent.

Allergic Contact Dermatitis
Methyl 2-Octynoate is a well-documented fragrance allergen.[1][11] For individuals with

fragrance allergies, exposure to products containing this compound can lead to skin

sensitization and allergic contact dermatitis, with symptoms such as redness, itching, and rash.

[3][12] Due to its allergenic potential, its use in cosmetic products is regulated, and it is

included in the European Union's list of 26 declarable fragrance allergens.[2][3]

The logical relationship illustrating the role of Methyl 2-Octynoate as an allergen is depicted in

the following diagram.
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Figure 2: Role of Methyl 2-Octynoate as an allergen.

Antitumor and Other Biological Activities
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Preliminary research has indicated that Methyl 2-Octynoate exhibits some biological activities

of interest to drug development professionals. It has been shown to bind to the nicotinic

acetylcholine receptor and has demonstrated antitumor activity in various cancer cell lines,

including breast, prostate, and lung cancer cells.[6] The compound is reported to disrupt the

mitochondrial membrane potential and reduce oxidative phosphorylation endpoints.[6]

However, it is also noted to have low potency against cancer cells in both in vitro and in vivo

studies.[6]

Safety and Toxicity
The safety of Methyl 2-Octynoate has been evaluated by various regulatory bodies. It is not

found to be genotoxic.[13][14] The Research Institute for Fragrance Materials (RIFM) has

conducted a safety assessment and established a No Expected Sensitization Induction Level

(NESIL) of 110 μg/cm² for skin sensitization.[13][14] Furthermore, it is not expected to be

phototoxic or photoallergenic.[13][14] From an environmental perspective, it is not considered

to be Persistent, Bioaccumulative, and Toxic (PBT).[13]

A summary of toxicological data is provided in Table 2.

Endpoint Result Reference

Genotoxicity Not genotoxic [13][14]

Skin Sensitization (NESIL) 110 μg/cm² [13][14]

Phototoxicity/Photoallergenicit

y

Not expected to be

phototoxic/photoallergenic
[13][14]

Acute Oral Toxicity (LD50, rat) >2000 mg/kg bw [11]

Conclusion
In summary, Methyl 2-Octynoate is a synthetically derived compound with significant

applications in the fragrance and flavor industries. While it is not found in nature, its biological

activities, particularly as a contact allergen and a subject of preliminary anticancer research,

make it a compound of interest for researchers and drug development professionals. A

thorough understanding of its synthesis, applications, and toxicological profile is crucial for its
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safe and effective use. Future research may further elucidate its biological mechanisms of

action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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